Cas no 862178-75-4 (1H-Indazol-3-amine, 6-[(6,7-dimethoxy-4-quinolinyl)oxy]-1-methyl-)

1H-Indazol-3-amine, 6-[(6,7-dimethoxy-4-quinolinyl)oxy]-1-methyl- structure
862178-75-4 structure
Product Name:1H-Indazol-3-amine, 6-[(6,7-dimethoxy-4-quinolinyl)oxy]-1-methyl-
CAS No:862178-75-4
MF:C19H18N4O3
MW:350.371223926544
CID:1844518
PubChem ID:44562290
Update Time:2025-04-21

1H-Indazol-3-amine, 6-[(6,7-dimethoxy-4-quinolinyl)oxy]-1-methyl- Chemical and Physical Properties

Names and Identifiers

    • 1H-Indazol-3-amine, 6-[(6,7-dimethoxy-4-quinolinyl)oxy]-1-methyl-
    • 6-((6,7-bis(methyloxy)-4-quinolinyl)oxy)-1-methyl-1H-indazol-3-amine
    • BDBM50245170
    • SCHEMBL4373805
    • DA-02098
    • 6-(6,7-dimethoxyquinolin-4-yloxy)-1-methyl-1H-indazol-3-amine
    • 862178-75-4
    • BIWNXULDINSCTP-UHFFFAOYSA-N
    • CHEMBL452570
    • Inchi: 1S/C19H18N4O3/c1-23-15-8-11(4-5-12(15)19(20)22-23)26-16-6-7-21-14-10-18(25-3)17(24-2)9-13(14)16/h4-10H,1-3H3,(H2,20,22)
    • InChI Key: BIWNXULDINSCTP-UHFFFAOYSA-N
    • SMILES: O(C1C=CN=C2C=C(C(=CC=12)OC)OC)C1C=CC2C(N)=NN(C)C=2C=1

Computed Properties

  • Exact Mass: 350.13789045g/mol
  • Monoisotopic Mass: 350.13789045g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 4
  • Complexity: 482
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 84.4Ų
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